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Compound Name: Sting-IN-4

Cat. No.: B15141565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Sting-IN-4, a potent

STING (Stimulator of Interferon Genes) agonist, to induce and study autophagy in mammalian

cells. The protocols and data presented are based on established methodologies for

investigating STING-mediated autophagy.

Introduction
The cGAS-STING pathway is a critical component of the innate immune system that senses

cytosolic DNA.[1] Beyond its role in immunity, activation of the STING pathway has been

shown to be a robust inducer of autophagy, a fundamental cellular process for degrading and

recycling cellular components.[2][3][4][5] Sting-IN-4 is a powerful research tool for investigating

the mechanisms of STING-dependent autophagy and its implications in various physiological

and pathological processes.

Mechanism of Action
Sting-IN-4 functions as a STING agonist. Upon binding to STING, it induces a conformational

change in the STING protein, leading to its oligomerization and translocation from the

Endoplasmic Reticulum (ER) to the ER-Golgi intermediate compartment (ERGIC).[6][7] The

STING-containing ERGIC then serves as a membrane source for the lipidation of LC3

(Microtubule-associated protein 1A/1B-light chain 3), a key step in autophagosome biogenesis.

[1] This process of non-canonical autophagy is dependent on ATG5 and WIPI2 but occurs
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independently of the ULK1 and Beclin-1 complexes, which are central to canonical autophagy.

[1][2][4] STING can also directly interact with LC3 through its LC3-interacting regions (LIRs).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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